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Compound of Interest

Compound Name: Octafluorocyclobutane

Cat. No.: B090634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of

octafluorocyclobutane (C₄F₈), a compound of interest in various industrial and scientific

applications. The following sections detail its key thermochemical data, the experimental

methodologies used for their determination, and a visualization of the experimental workflows.

Core Thermochemical Data
Octafluorocyclobutane, also known as perfluorocyclobutane, is a colorless, non-flammable

gas at standard conditions.[1] An understanding of its thermochemical properties is crucial for

its application in semiconductor manufacturing, as a refrigerant, and in other specialized fields.

[2]

Table 1: Gas Phase Thermochemical Data
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Property Value Units Reference

Standard Enthalpy of

Formation (ΔfH°gas)
-1480.7 ± 4.2 kJ/mol

Kolesov, Talakin, et

al., 1964[3]

Standard Molar

Entropy (S°gas)
398.9 ± 2.1 J/mol·K

Andreevskii and

Antonova, 1982

Molar Heat Capacity

at Constant Pressure

(Cp,gas)

185.8 ± 3.7 J/mol·K
Andreevskii and

Antonova, 1982

Table 2: Condensed Phase Thermochemical Data
Property Value Units

Temperature
(K)

Reference

Standard

Enthalpy of

Formation

(ΔfH°liquid)

-1504.1 ± 4.2 kJ/mol 298.15
Kolesov, Talakin,

et al., 1964

Molar Heat

Capacity of

Liquid (Cp,liquid)

222.4 J/mol·K 240 to 340
Ponomareva,

1982[4]

Molar Heat

Capacity of Solid

(Cp,solid)

19.33 J/mol·K 17

Furukawa,

McCoskey, et al.,

1954[4]

Table 3: Phase Change Data
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Property Value Units
Temperature
(K)

Reference

Normal Boiling

Point
267.3 K -

PCR Inc.,

1990[1]

Triple Point

Temperature
232.96 ± 0.05 K -

Furukawa,

McCoskey, et al.,

1954[5]

Enthalpy of

Vaporization

(ΔvapH)

23.4 kJ/mol 267.1

Furukawa,

McCoskey, et al.,

1954

Enthalpy of

Fusion (ΔfusH)
2.77 kJ/mol 232.96

Furukawa,

McCoskey, et al.,

1954

Entropy of

Vaporization

(ΔvapS)

87.6 J/mol·K 267.1

Furukawa,

McCoskey, et al.,

1954

Entropy of

Fusion (ΔfusS)
11.89 J/mol·K 232.96

Furukawa,

McCoskey, et al.,

1954[6][7]

Experimental Protocols
The accurate determination of the thermochemical data presented above relies on precise and

well-established experimental techniques. The following sections detail the methodologies

employed in the key cited studies.

Determination of Enthalpy of Formation: Rotating-Bomb
Calorimetry
The standard enthalpy of formation of octafluorocyclobutane was determined by Kolesov,

Talakin, and Skuratov using rotating-bomb calorimetry, a technique specifically adapted for

organofluorine compounds.[3]
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General Protocol:

Sample Preparation: A precise mass of the liquid octafluorocyclobutane is encapsulated in

a combustible ampoule. The ampoule is placed in a platinum crucible within the calorimetric

bomb.

Bomb Assembly: The bomb, constructed from corrosion-resistant materials like nickel-

chromium alloys, is charged with high-purity oxygen to a pressure of approximately 30 atm.

[8] A small, known amount of water is added to the bomb to ensure that the final products are

in a well-defined aqueous state.

Calorimetry: The sealed bomb is submerged in a known volume of water in a calorimeter.

The system is allowed to reach thermal equilibrium. The combustion is initiated by passing

an electric current through a fuse wire in contact with the sample.

Rotation: To ensure a complete and uniform reaction, the bomb is continuously rotated

throughout the experiment. This facilitates the dissolution of gaseous products like hydrogen

fluoride (HF) and carbon tetrafluoride (CF₄) in the bomb water, leading to a well-defined final

state.[4]

Temperature Measurement: The temperature change of the calorimeter water is precisely

measured.

Product Analysis: After the experiment, the contents of the bomb are carefully analyzed to

determine the completeness of combustion and to quantify the amounts of nitric acid (from

nitrogen impurities in the oxygen) and any unreacted starting material.

Calculation: The heat of combustion is calculated from the observed temperature rise and

the energy equivalent of the calorimeter system. The standard enthalpy of formation is then

derived from the heat of combustion using Hess's law, taking into account the heats of

formation of the final products (CO₂, H₂O, and HF).

Determination of Heat Capacity: Adiabatic Calorimetry
The heat capacity of octafluorocyclobutane in its solid and liquid phases was measured by

Furukawa, McCoskey, and Reilly using an adiabatic calorimeter.[5]
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General Protocol:

Calorimeter: An adiabatic calorimeter is used, which is designed to minimize heat exchange

with the surroundings. This is achieved by maintaining a vacuum jacket around the sample

container and by using adiabatic shields whose temperatures are controlled to match that of

the sample container.

Sample Loading: A known mass of octafluorocyclobutane is condensed into the

calorimeter vessel.

Heating: A measured amount of electrical energy is supplied to a heater within the sample

container, causing a small increase in temperature.

Temperature Measurement: The temperature of the sample is precisely measured before

and after the energy input using a platinum resistance thermometer.

Heat Capacity Calculation: The heat capacity of the sample is calculated from the amount of

energy supplied and the resulting temperature rise, after correcting for the heat capacity of

the calorimeter vessel.

Phase Transitions: To measure the enthalpy of phase transitions (solid-solid, fusion, and

vaporization), a continuous supply of energy is provided to the sample, and the temperature

is monitored as a function of time. The enthalpy of the transition is then calculated from the

total energy input during the phase change.

Determination of Vapor Pressure
The vapor pressure of octafluorocyclobutane has been measured using static or dynamic

methods.

Static Cell Method:

A sample of the substance is placed in a thermostated bulb (an isoteniscope) connected to a

manometer and a vacuum pump.

Dissolved and entrained gases are removed by degassing the sample at a reduced

pressure.
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The vapor pressure of the sample at a selected temperature is determined by balancing the

pressure of the vapor against a known pressure of an inert gas.[9]

Gas Saturation Method:

A stream of an inert carrier gas is passed through or over a known mass of the substance at

a constant temperature and pressure.

The carrier gas becomes saturated with the vapor of the substance.

The mass of the substance transported by the gas is determined, typically by trapping the

vapor and measuring its mass.

The vapor pressure is calculated from the mass of the transported substance, the volume of

the carrier gas, and the temperature.[9]

Experimental Workflow Visualization
The following diagram illustrates the logical relationship between the primary experimental

techniques and the thermochemical properties they are used to determine for

octafluorocyclobutane.
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Caption: Experimental pathways for determining key thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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